Cas no 1240572-75-1 ((Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride)

• Product Name: (Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride
• CAS No: 1240572-75-1
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.169320583344
• MDL: MFCD16810487
• CID: 4690371
• Update Time: 2025-10-05

(Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)[(pyridin-2-yl)methyl]amine dihydrochloride
• (Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride

• MDL： MFCD16810487
• Inchi： 1S/C10H16N2.2ClH/c1-3-9(2)12-8-10-6-4-5-7-11-10;;/h4-7,9,12H,3,8H2,1-2H3;2*1H
• InChI Key： JCNRYHXNKHHFPJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=CC=CN=1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 114
• Topological Polar Surface Area: 24.9

Additional information on (Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride

Comprehensive Overview of (Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride (CAS No. 1240572-75-1)

(Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride (CAS No. 1240572-75-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This amine derivative, featuring a pyridin-2-ylmethyl group and a butan-2-yl moiety, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and ligands targeting specific biological pathways.

The compound's dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies. Recent trends in scientific literature highlight its utility in kinase inhibition and receptor modulation, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward targeted therapies, compounds like (Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride are increasingly explored for their selectivity and low off-target effects.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. Optimized protocols for its preparation often involve reductive amination or nucleophilic substitution reactions, followed by salt formation. Analytical techniques such as HPLC and NMR spectroscopy are critical for confirming its purity and structural integrity. These methodologies are essential for ensuring reproducibility in research, a key concern for academic and industrial scientists alike.

In the context of drug discovery, CAS No. 1240572-75-1 has been investigated for its potential in treating neurodegenerative diseases and inflammatory disorders. Its ability to interact with enzyme active sites and protein-protein interfaces makes it a versatile scaffold for medicinal chemistry. Notably, its pyridine ring contributes to hydrogen bonding and π-stacking interactions, which are crucial for binding affinity.

From an SEO perspective, users often search for terms like "Butan-2-yl pyridin-2-ylmethyl amine uses" or "CAS 1240572-75-1 supplier," reflecting the demand for both academic and commercial information. Suppliers and manufacturers emphasize its availability in high-purity grades, catering to laboratories focused on high-throughput screening and structure-activity relationship (SAR) studies. Additionally, discussions on storage conditions (e.g., desiccated, cold environments) are common, as stability is a priority for long-term research projects.

Environmental and safety considerations are also trending topics. While the compound is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended. This aligns with broader industry shifts toward green chemistry and sustainable lab practices, which are increasingly prioritized by funding agencies and regulatory bodies.

In summary, (Butan-2-yl)(pyridin-2-ylmethyl)amine dihydrochloride (CAS No. 1240572-75-1) represents a promising candidate for advancing biomedical research and therapeutic development. Its multifaceted applications, coupled with rigorous synthetic and analytical standards, position it as a valuable tool for scientists navigating the complexities of modern drug design. As interest in precision medicine and molecular targeting grows, this compound is likely to remain a focal point in innovative research endeavors.